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Compound of Interest

Compound Name: Neolitsine

Cat. No.: B130865

This document provides a concise summary of the molecular formula and molecular weight for
the compound Neolitsine, intended for researchers, scientists, and professionals in drug
development.

Core Data

The fundamental physicochemical properties of Neolitsine are detailed below. This information
is critical for experimental design, dosage calculations, and analytical characterization.

Property Value Source
Molecular Formula C19H17NOa [1][2]
Molecular Weight 323.34 g/mol [1][2]

Experimental Context and Signaling

While detailed experimental protocols for the determination of these values are not provided in
the search results, the molecular formula is typically determined through methods such as high-
resolution mass spectrometry (HRMS) and elemental analysis. The molecular weight is a
calculated value based on the molecular formula.

Neolitsine's biological activity is an area of active research. To illustrate a hypothetical
experimental workflow for investigating its effects on a signaling pathway, the following diagram
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is provided.

Caption: Hypothetical workflow for studying Neolitsine's effect on protein expression and
kinase activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b130865?utm_src=pdf-body
https://www.benchchem.com/product/b130865?utm_src=pdf-custom-synthesis
https://www.abmole.com/products/neolitsine.html
https://pubchem.ncbi.nlm.nih.gov/compound/Neolitsine
https://www.benchchem.com/product/b130865#neolitsine-molecular-formula-and-weight
https://www.benchchem.com/product/b130865#neolitsine-molecular-formula-and-weight
https://www.benchchem.com/product/b130865#neolitsine-molecular-formula-and-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b130865?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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